Cas no 16884-05-2 ((5S)-3-acetyl-1,5-dihydro-4-hydroxy-5-(2-methylpropyl)-2H-Pyrrol-2-one)

• Product Name: (5S)-3-acetyl-1,5-dihydro-4-hydroxy-5-(2-methylpropyl)-2H-Pyrrol-2-one
• CAS No: 16884-05-2
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 1107455
• PubChem ID: 122397120
• Update Time: 2025-04-20

(5S)-3-acetyl-1,5-dihydro-4-hydroxy-5-(2-methylpropyl)-2H-Pyrrol-2-one Chemical and Physical Properties

Names and Identifiers

• (5S)-3-acetyl-1,5-dihydro-4-hydroxy-5-(2-methylpropyl)-2H-Pyrrol-2-one
• (S)-3-Acetyl-4-hydroxy-5-isobutyl-1,5-dihydro-2H-pyrrol-2-one
• 16884-05-2

• Inchi： 1S/C10H15NO3/c1-5(2)4-7-9(13)8(6(3)12)10(14)11-7/h5,7,13H,4H2,1-3H3,(H,11,14)
• InChI Key： SHHAXAUQMPMPRV-UHFFFAOYSA-N
• SMILES： CC(CC1C(O)=C(C(=O)C)C(=O)N1)C

Computed Properties

• Exact Mass: 197.10519334g/mol
• Monoisotopic Mass: 197.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines Pyrrolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines